Cas no 15844-86-7 (Butanamide,2-chloro-N-ethyl-3-oxo-)
15844-86-7 structure
Product Name:Butanamide,2-chloro-N-ethyl-3-oxo-
CAS No:15844-86-7
MF:C6H10ClNO2
MW:163.602100849152
CID:121217
PubChem ID:23618221
Update Time:2025-04-18
Butanamide,2-chloro-N-ethyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,2-chloro-N-ethyl-3-oxo-
- Butanamide, 2-chloro-N-ethyl-3-oxo-
- a-chloroacetoacetic acid ethylamide
- alpha-Chloroacetoacetic acid ethylamide
- 15844-86-7
- 2-chloro-N-ethyl-3-oxobutanamide
-
- Inchi: 1S/C6H10ClNO2/c1-3-8-6(10)5(7)4(2)9/h5H,3H2,1-2H3,(H,8,10)
- InChI Key: JFSWYPKLWHGUDT-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C(NCC)=O
Computed Properties
- Exact Mass: 163.0401
- Monoisotopic Mass: 163.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Butanamide,2-chloro-N-ethyl-3-oxo- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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